Cas no 946291-23-2 (4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 946291-23-2
• MF: C₂₂H₁₈BrFN₂O₃S
• MW: 489.357326984406
• CID: 5514057
• Update Time: 2025-10-24

4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzamide
• 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C22H18BrFN2O3S/c23-17-6-3-16(4-7-17)22(27)25-19-10-5-15-2-1-13-26(21(15)14-19)30(28,29)20-11-8-18(24)9-12-20/h3-12,14H,1-2,13H2,(H,25,27)
• InChI Key： HPIPMYLHDSULTA-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

4-Bromo-N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-ylbenzamide (CAS No. 946291-23-2)

The compound 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide, identified by the CAS number 946291-23-2, is a complex organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a bromine atom at the 4-position of the benzamide group and a fluorobenzenesulfonyl substituent attached to the tetrahydroquinoline moiety. The combination of these functional groups makes this compound a promising candidate for various applications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate protein-protein interactions (PPIs), which are critical in many cellular processes. The presence of the sulfonyl group in this compound further enhances its potential as a PPI inhibitor. Researchers have demonstrated that sulfonylated tetrahydroquinolines can effectively bind to target proteins, making them valuable tools in the development of novel therapeutic agents.

The synthesis of 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The bromination step is particularly crucial, as it introduces the bromine atom at the 4-position of the benzamide ring. This substitution not only enhances the molecule's stability but also plays a key role in its pharmacokinetic properties.

One of the most exciting aspects of this compound is its potential application in cancer therapy. Recent research has shown that certain tetrahydroquinoline derivatives can inhibit key enzymes involved in tumor growth and metastasis. The fluorobenzenesulfonyl group in this compound has been shown to improve its bioavailability and reduce off-target effects, making it a more effective candidate for anticancer drug development.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The unique electronic properties of tetrahydroquinoline derivatives make them suitable for use in organic electronics and optoelectronic devices. The bromine and fluorine atoms in this molecule contribute to its electronic characteristics, making it a potential candidate for use in light-emitting diodes (LEDs) and solar cells.

The development of efficient synthetic routes for this compound is another area of active research. Scientists are focusing on optimizing reaction conditions to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of key intermediates in the synthesis process.

In conclusion, 4-bromo-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946291-23-2) is a versatile compound with wide-ranging applications in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers working on drug discovery and advanced materials development.